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Compound of Interest

Compound Name: 1,4-Dibromooctafluorobutane

Cat. No.: B1349785

An In-depth Technical Guide to the Handling and Storage of 1,4-Dibromooctafluorobutane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling and storage of
1,4-Dibromooctafluorobutane (CAS No. 335-48-8). Adherence to these protocols is crucial
for ensuring a safe laboratory environment and maintaining the integrity of the chemical.

Chemical and Physical Properties

1,4-Dibromooctafluorobutane is a colorless liquid.[1] A summary of its key physical and
chemical properties is presented below for easy reference.
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Property Value

Molecular Formula C4Br2F8|[2]

Molecular Weight 359.84 g/mol [2]

Boiling Point 96 - 98 °C / 204.8 - 208.4 °F[1]
Density 2.098 g/cm3 [1]

Refractive Index 1.3495 (@ 25 °C)[3]

Flash Point No information available[1]
Autoignition Temperature No information available[1]
Solubility No data available[3]

Hazard Identification and Safety Precautions

1,4-Dibromooctafluorobutane is classified as a hazardous chemical.[1] It is crucial to
understand its potential hazards to ensure safe handling.

GHS Hazard Statements:

e Causes skin irritation (H315).[2]

o Causes serious eye irritation (H319).[2]

o May cause respiratory irritation (H335).[3]

Precautionary Statements: Users should wash hands and any exposed skin thoroughly after
handling.[1] It is imperative to wear protective gloves, clothing, and eye/face protection.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 1,4-
Dibromooctafluorobutane to prevent exposure.
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PPE Component Specification Rationale

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., Nitrile, Neoprene).[4] irritation.

Safety glasses with side
] shields or chemical splash To protect against splashes
Eye and Face Protection ) o
goggles. A face shield may and eye irritation.[1]

also be necessary.[5]

] To protect skin and clothing
Body Protection Laboratory coat.[6] o
from contamination.

Use in a well-ventilated area.

) ) [7] If ventilation is inadequate, To prevent inhalation of vapors
Respiratory Protection ) ) o
a NIOSH-approved respirator and respiratory irritation.[3]
is required.

Handling and Storage Protocols

Proper handling and storage procedures are essential to maintain the chemical's stability and
prevent accidents.

Handling

» Ventilation: Always handle 1,4-Dibromooctafluorobutane in a well-ventilated area,
preferably in a chemical fume hood.[7][8]

» Personal Contact: Avoid all personal contact, including inhalation of vapors. Do not get in
eyes, on skin, or on clothing.

e Hygiene: Do not eat, drink, or smoke when using this product.[3] Always wash hands
thoroughly with soap and water after handling.[7] Contaminated work clothing should be
laundered separately before reuse.[7]

o Container Handling: Keep containers securely sealed when not in use.[7] Avoid physical
damage to containers.[7]
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Storage

o Storage Conditions: Store in a dry, cool, and well-ventilated area.[3] Some suppliers
recommend storage at 2-8°C. Keep containers tightly closed when not in use.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, alkali
metals, and finely divided metals such as aluminum, magnesium, and zinc.[3]

o Container Type: Polyethylene or polypropylene containers are suitable.[7] Ensure all
containers are clearly labeled and free from leaks.[7]

Experimental Protocols
General Experimental Workflow

The following diagram illustrates a general workflow for handling 1,4-
Dibromooctafluorobutane in a laboratory setting.
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General Experimental Workflow

1. Preparation
- Don appropriate PPE
- Ensure fume hood is operational

:

2. Dispensing
- Carefully measure the required amount

'

3. Reaction Setup
- Add to reaction vessel under inert atmosphere if necessary

:

4. Post-Reaction
- Quench reaction safely
- Work-up as per protocol

:

5. Waste Disposal
- Dispose of waste in designated containers

:

6. Decontamination
- Clean workspace and equipment

Click to download full resolution via product page

Caption: General workflow for handling 1,4-Dibromooctafluorobutane.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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First-Aid Measures

General Advice: In case of an accident or if you feel unwell, seek medical advice
immediately.[3]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3] If not
breathing, give artificial respiration.[3]

Skin Contact: Immediately wash with plenty of soap and water.[3] If skin irritation occurs, get
medical advice.[1] Remove contaminated clothing and wash it before reuse.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[1] Remove contact lenses if
present and easy to do so.[1] Continue rinsing. If eye irritation persists, get medical attention.

[1]

Ingestion: Clean mouth with water and drink plenty of water afterward.[1] Do NOT induce
vomiting.[3]

Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or
water spray.[3]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[9]

Specific Hazards: Thermal decomposition can generate carbon oxides, hydrogen bromide,
and hydrogen fluoride.[3] Containers may explode if heated under confinement.[3]

Protective Equipment: Wear gas-tight chemically protective clothing in combination with a
self-contained breathing apparatus (SCBA).[3]

Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel.[3] Ensure adequate ventilation.[3]
Do not breathe vapors, mist, or gas.[3]

Environmental Precautions: Avoid release to the environment.[3] Prevent spillage from
entering drains or public waters.[10]
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e Containment and Cleanup: Stop the leak if it is safe to do so.[7] Absorb the spill with inert
material such as sand, earth, or vermiculite.[7] Collect the material into a suitable, labeled
container for disposal.[7]

Chemical Incompatibility

Understanding the chemical incompatibilities of 1,4-Dibromooctafluorobutane is vital for safe
storage and handling.

Chemical Incompatibility Chart

Mct Keld Contact \v0|d mm Contact

| compatlble Materia
F|ne|y Divided Metals
(Al, Mg, Zn)

[Strong Oxidizing Agents) Alkali Metals

Click to download full resolution via product page

Caption: Incompatible materials with 1,4-Dibromooctafluorobutane.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
[3] Do not mix with other waste. Handle uncleaned containers as you would the product itself.

This technical guide is intended to provide comprehensive information for the safe handling
and storage of 1,4-Dibromooctafluorobutane. It is essential to always consult the Safety Data
Sheet (SDS) provided by the supplier for the most current and detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1349785?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL1673614&productDescription=14-DIBRMOOCTAFLROBUTNE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromooctafluorobutane
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromooctafluorobutane
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-A-10.pdf
https://allanchem.com/choose-ppe-chemical-work/
https://allanchem.com/choose-ppe-chemical-work/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_3_4_5_6_Tetrabromophenolsulfonephthalein.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2279G_msds.pdf
https://www.echemi.com/produce/pr24062618694-1-4-dibromooctafluorobutane.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-14dibromobutane-CASNO-110-52-03255-EN.aspx
https://datasheets.scbt.com/sc-237753.pdf
https://www.benchchem.com/product/b1349785#handling-and-storage-of-1-4-dibromooctafluorobutane
https://www.benchchem.com/product/b1349785#handling-and-storage-of-1-4-dibromooctafluorobutane
https://www.benchchem.com/product/b1349785#handling-and-storage-of-1-4-dibromooctafluorobutane
https://www.benchchem.com/product/b1349785#handling-and-storage-of-1-4-dibromooctafluorobutane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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